Levomedetomidine

Description

Levomedetomidine is a chemical compound that is the (R)-enantiomer of medetomidine . Medetomidine is a veterinary anesthetic drug known for its potent sedative effects . It is a racemic mixture comprised of two stereoisomers: levomedetomidine and dexmedetomidine, with dexmedetomidine being the isomer responsible for the alpha 2-adrenergic agonist effects . Levomedetomidine hydrochloride is a medetomidine hydrochloride containing levomedetomidine and is an enantiomer of dexmedetomidine hydrochloride .

Research indicates that levomedetomidine may act as a weak partial α2-adrenoceptor agonist or as an inverse α2-adrenoceptor agonist, depending on the test system . Studies in dogs have shown that low doses of levomedetomidine do not typically produce the same responses as dexmedetomidine . At higher doses, it may enhance bradycardia and reduce the sedative effects of dexmedetomidine . Levomedetomidine is also capable of binding to and activating α1-adrenoceptors, although it is weaker than dexmedetomidine in this respect .

Medetomidine is often used as the hydrochloride salt, medetomidine hydrochloride, for intravenous administration . It was developed by Orion Pharma and is marketed under the name Domitor in the United States and Canada . Levomedetomidine is available as a reference standard for pharmaceutical applications . Another similar compound is Dexmedetomidine, which is also an alpha 2-adrenergic agonist .

• CAS No.: 119717-21-4
• Product Name: Levomedetomidine
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 5-[(1R)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole
• Standard InChI: InChI=1S/C13H16N2/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13/h4-8,11H,1-3H3,(H,14,15)/t11-/m1/s1
• Standard InChIKey: CUHVIMMYOGQXCV-LLVKDONJSA-N
• SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Hydrochloride, Medetomidine; Levomedetomidine; Medetomidine; Medetomidine Hydrochloride; MPV 785; MPV-785; MPV785
• PubChem Compound: 60612
• Last Modified: Jul 18 2023